Cas no 894016-40-1 (N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(3-fluorophenyl)ethanediamide)

• Product Name: N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(3-fluorophenyl)ethanediamide
• CAS No: 894016-40-1
• MF: C₂₂H₂₂FN₃O₄S
• MW: 443.491187572479
• CID: 5512302
• Update Time: 2025-07-16

N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(3-fluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-N'-(3-fluorophenyl)oxamide
• N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(3-fluorophenyl)ethanediamide

• Inchi： 1S/C22H22FN3O4S/c1-13-19(31-22(25-13)14-7-8-17(29-2)18(11-14)30-3)9-10-24-20(27)21(28)26-16-6-4-5-15(23)12-16/h4-8,11-12H,9-10H2,1-3H3,(H,24,27)(H,26,28)
• InChI Key： SVKSHPZQHKDJMX-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(OC)C(OC)=C2)=NC=1C)(=O)C(NC1=CC=CC(F)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(3-fluorophenyl)ethanediamide

Research Brief on N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-N'-(3-fluorophenyl)ethanediamide (CAS: 894016-40-1)

The compound N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-N'-(3-fluorophenyl)ethanediamide (CAS: 894016-40-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways involved in inflammation and cancer. The presence of the 3,4-dimethoxyphenyl and 3-fluorophenyl moieties suggests potential interactions with enzymes such as kinases and phosphodiesterases, which are critical targets in drug discovery. Preliminary in vitro assays have demonstrated promising activity against specific cancer cell lines, with IC50 values in the low micromolar range.

The synthesis of N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-N'-(3-fluorophenyl)ethanediamide involves a multi-step process, including the formation of the thiazole ring and subsequent amide coupling. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating further pharmacological evaluations. Researchers have also explored structural analogs to optimize potency and selectivity.

In vivo studies using animal models have provided insights into the compound's pharmacokinetic properties, including bioavailability and metabolic stability. While the compound exhibits favorable absorption and distribution profiles, challenges remain in minimizing off-target effects and enhancing tissue specificity. Ongoing research aims to address these limitations through targeted drug delivery systems and prodrug strategies.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of this compound as a potential therapeutic agent. Patent filings and preclinical data suggest its applicability in treating conditions such as chronic inflammation and certain malignancies. However, further clinical trials are necessary to validate its efficacy and safety in humans.

In conclusion, N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-N'-(3-fluorophenyl)ethanediamide represents a promising candidate for drug development. Its unique chemical structure and biological activity warrant continued investigation, with the potential to address unmet medical needs in oncology and inflammatory diseases. Future research should focus on elucidating its precise molecular targets and optimizing its therapeutic index.